Cas no 71989-97-4 (3,4,5-Trimethoxycinnamic Acid Anhydride)

3,4,5-Trimethoxycinnamic Acid Anhydride Properties

Names and Identifiers

• 2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-, anhydride with3-(3,4,5-trimethoxyphenyl)-2-propenoic acid
• 3',4',5'-Trimethoxycinnamic anhydride
• [(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl] (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• 3 4 5-TRIMETHOXYCINNAMIC ACID ANHYDRIDE
• EINECS 276-271-6
• 71989-97-4
• 3,4,5-TRIMETHOXYCINNAMIC ACID ANHYDRIDE
• (E)-3-(3,4,5-trimethoxyphenyl)acrylic anhydride
• +Expand

• InChIKey： IACNKWPFTWDNDK-FIFLTTCUSA-N
• Inchi： InChI=1S/C24H26O9/c1-27-17-11-15(12-18(28-2)23(17)31-5)7-9-21(25)33-22(26)10-8-16-13-19(29-3)24(32-6)20(14-16)30-4/h7-14H,1-6H3/b9-7+,10-8+
• SMILES： COC1=CC(=CC(=C1OC)OC)C=CC(=O)OC(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC

Computed Properties

• Exact Mass: 458.15768240g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 12
• Monoisotopic Mass: 458.15768240g/mol
• Heavy Atom Count: 33
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 98.8Ų